Cas no 328543-09-5 (AG14361)

AG14361 structure
AG14361 structure
Product Name:AG14361
CAS No:328543-09-5
MF:C19H20N4O
MW:320.388303756714
MDL:MFCD18385009
CID:823085
PubChem ID:9840076
Update Time:2025-04-19

AG14361 Chemical and Physical Properties

Names and Identifiers

    • AG14361
    • Imidazo[4,5,1-jk][1,4]benzodiazepin-7(4H)-one, 2-[4-[(dimethylamino)methyl]phenyl]-5,6-dihydro-
    • AG-14361
    • 2-[4-[(Dimethylamino)methyl]phenyl]-5,6-dihydroimidazo[4,5,1-jk][1,4]benzodiazepin-7(4H)-one
    • 1-(4-((Dimethylamino)methyl)phenyl)-8,9-dihydro-2,7,9a-triazabenzo[cd]azulen-6(7H)-one
    • AG-014361
    • BDBM50122776
    • TBI-361
    • 48N0U0K50I
    • 328543-09-5
    • SCHEMBL6196282
    • J-507662
    • BRD-K00615600-001-13-7
    • s2178
    • 2-{4-[(DIMETHYLAMINO)METHYL]PHENYL}-1,3,10-TRIAZATRICYCLO[6.4.1.0?,(1)(3)]TRIDECA-2,4,6,8(13)-TETRAEN-9-ONE
    • MLS006011157
    • SW219936-1
    • MFCD18385009
    • MLS001065917
    • 2-[4-[(Dimethylamino)methyl]phenyl]-5,6-dihydro-imidazo[4,5,1-jk][1,4]benzodiazepin-7(4H)-one
    • F52499
    • HMS2210M16
    • SMR000486393
    • CHEBI:92015
    • AKOS027422817
    • cid_9840076
    • AG14361?
    • Q27074337
    • Imidazo(4,5,1-jk)(1,4)benzodiazepin-7(4H)-one, 2-(4-((dimethylamino)methyl)phenyl)-5,6-dihydro-
    • AC-33043
    • BRD-K00615600-001-12-9
    • BCP02449
    • NCGC00168108-05
    • NCGC00168108-03
    • 2-[4-[(dimethylamino)methyl]phenyl]-1,3,10-triazatricyclo[6.4.1.04,13]trideca-2,4,6,8(13)-tetraen-9-one
    • CHEMBL65892
    • CS-0175
    • HY-12032
    • 1-(4-Dimethylaminomethyl-phenyl)-8,9-dihydro-7H-2,7,9a-triaza-benzo[cd]azulen-6-one
    • NCGC00168108-02
    • AS-19398
    • HMS3349J15
    • EX-A2376
    • DTXSID80186513
    • DTXCID20109004
    • HMS3655J06
    • 2-[4-[(dimethylamino)methyl]phenyl]-1,3,10-triazatricyclo[6.4.1.0^{4,13]trideca-2,4,6,8(13)-tetraen-9-one
    • GLXC-10754
    • AG 14361
    • 1-(4-((dimethylamino)methyl)phenyl)-8,9-dihydro-2,7,9a-triazabenzo[cd]azulen-6(7H)-one.
    • UNII-48N0U0K50I
    • GTPL8094
    • CCG-264937
    • MDL: MFCD18385009
    • Inchi: 1S/C19H20N4O/c1-22(2)12-13-6-8-14(9-7-13)18-21-16-5-3-4-15-17(16)23(18)11-10-20-19(15)24/h3-9H,10-12H2,1-2H3,(H,20,24)
    • InChI Key: SEKJSSBJKFLZIT-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CC3=C2N(C(C2C=CC(=CC=2)CN(C)C)=N3)CCN1

Computed Properties

  • Exact Mass: 320.16371127g/mol
  • Monoisotopic Mass: 320.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.27
  • Melting Point: 216-218°C

AG14361 Security Information

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